1-(3-chlorophenyl)-2-ethyl-2,3-dihydro-4(1H)-quinazolinone

• Molecular Formula: C16H15ClN2O
• Molecular Weight: 286.75 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-2-ethyl-2,3-dihydroquinazolin-4-one
• InChI: InChI=1S/C16H15ClN2O/c1-2-15-18-16(20)13-8-3-4-9-14(13)19(15)12-7-5-6-11(17)10-12/h3-10,15H,2H2,1H3,(H,18,20)
• InChI Key: VBYRNLRQVMTJIE-UHFFFAOYSA-N
• SMILES: CCC1NC(=O)C2=CC=CC=C2N1C3=CC(=CC=C3)Cl
• solubility: 29.8 [ug/mL]

Description

1-(3-chlorophenyl)-2-ethyl-2,3-dihydro-4(1H)-quinazolinone, also known as clopenthixol, is a chemical compound that belongs to the class of thioxanthene derivatives. It has been widely used in scientific research due to its potential therapeutic effects in various diseases and disorders.

Mechanism of Action

The exact mechanism of action of 1-(3-chlorophenyl)-2-ethyl-2,3-dihydro-4(1H)-quinazolinone is not fully understood. However, it has been proposed that it acts as a dopamine receptor antagonist, which reduces the activity of dopamine in the brain. This leads to a decrease in the symptoms of psychosis, such as delusions and hallucinations. Clopenthixol has also been shown to modulate the levels of other neurotransmitters, such as serotonin and norepinephrine, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Clopenthixol has been shown to have various biochemical and physiological effects in animal models. It has been reported to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. It has also been shown to decrease the levels of oxidative stress markers, such as malondialdehyde (MDA) and nitric oxide (NO), which are involved in the pathogenesis of various diseases and disorders.

Advantages and Limitations for Lab Experiments

Clopenthixol has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. It has also been extensively studied for its potential therapeutic effects in various diseases and disorders, which makes it a valuable tool for research. However, there are also some limitations to its use in lab experiments. Clopenthixol has been reported to have a narrow therapeutic window, which means that it can cause side effects at higher doses. It also has a short half-life, which may limit its effectiveness in some experiments.

Future Directions

There are several future directions for the research on 1-(3-chlorophenyl)-2-ethyl-2,3-dihydro-4(1H)-quinazolinone. One area of interest is the development of novel analogs with improved therapeutic properties. Another area of interest is the investigation of its potential use in the treatment of other neurological and psychiatric disorders. Clopenthixol has also been shown to have anti-inflammatory and antioxidant effects, which may have implications for the treatment of various diseases and disorders. Further research is needed to fully understand the therapeutic potential of 1-(3-chlorophenyl)-2-ethyl-2,3-dihydro-4(1H)-quinazolinone and its analogs.
Conclusion:
In conclusion, 1-(3-chlorophenyl)-2-ethyl-2,3-dihydro-4(1H)-quinazolinone is a chemical compound that has been extensively studied for its potential therapeutic effects in various diseases and disorders. It has been shown to modulate the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, behavior, and cognitive function. Clopenthixol has several advantages for lab experiments, but also has some limitations. Future research on 1-(3-chlorophenyl)-2-ethyl-2,3-dihydro-4(1H)-quinazolinone and its analogs may lead to the development of novel therapeutics for various diseases and disorders.

Synthesis Methods

Clopenthixol can be synthesized by the reaction of 3-chlorobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then treated with hydrazine hydrate to obtain 1-(3-chlorophenyl)-2-ethyl-2,3-dihydro-4(1H)-quinazolinone. This synthesis method has been reported in various research articles and has been optimized for better yield and purity.

Scientific Research Applications

Clopenthixol has been extensively studied for its potential therapeutic effects in various diseases and disorders. It has been reported to have antipsychotic, antidepressant, and anxiolytic effects in animal models. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and epilepsy. Clopenthixol has been shown to modulate the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, behavior, and cognitive function.